9-(3-chloro-4-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(3-chloro-4-methylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H16ClN5O2/c1-9-4-5-10(8-11(9)17)21-6-3-7-22-12-13(18-15(21)22)20(2)16(24)19-14(12)23/h4-5,8H,3,6-7H2,1-2H3,(H,19,23,24)
• InChI Key: DTFWBVWQFLCTMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCN3C2=NC4=C3C(=O)NC(=O)N4C)Cl
• Molecular Formula: C16H16ClN5O2
• Molecular Weight: 345.78 g/mol
• CAS No.: 922452-38-8

Description

This compound belongs to the tricyclic xanthine derivative family, characterized by a pyrimido[2,1-f]purine-2,4-dione core. Its structure includes a 1-methyl group at position 1 and a 3-chloro-4-methylphenyl substituent at position 7. These modifications are designed to optimize receptor binding or enzymatic inhibition, as seen in related compounds targeting phosphodiesterases (PDEs) or monoamine oxidases (MAOs) .

Biological Activity

The compound 9-(3-chloro-4-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione , often referred to as a pyrimidine derivative, has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological activity, and therapeutic implications based on diverse research findings.

Synthesis

The synthesis of this compound typically involves the reaction of substituted phenyl derivatives with pyrimidine precursors. The structural complexity and the presence of halogen and methyl groups contribute to its unique biological properties.

Antitumor Activity

Research indicates that pyrimidine derivatives exhibit significant antitumor activity. For instance, studies have shown that various analogs can inhibit cell proliferation in different cancer cell lines. In vitro studies suggest that compounds similar to 9-(3-chloro-4-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione significantly affect the A431 vulvar epidermal carcinoma cell line by inhibiting migration and invasion .

The mechanism by which this compound exerts its biological effects is believed to involve interference with nucleotide biosynthesis pathways. Inhibition of key enzymes in the purine and pyrimidine synthesis pathways can lead to reduced proliferation of cancer cells. Notably, targeting these pathways has been associated with enhanced antiviral activity against viruses like hepatitis E virus (HEV) through the depletion of essential nucleotides .

Case Study 1: Anticancer Efficacy

In a study examining various pyrimidine derivatives for their anticancer properties, compounds structurally related to 9-(3-chloro-4-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione demonstrated notable cytotoxicity against multiple human cancer cell lines including HL-60 (leukemia), A549 (lung cancer), and MCF-7 (breast cancer). The most potent compounds exhibited IC50 values lower than 20 μM across these lines .

Case Study 2: Antiviral Activity

Another significant finding relates to the antiviral potential of pyrimidine derivatives. Compounds targeting nucleotide biosynthesis pathways have been shown to enhance antiviral effects against HEV by disrupting viral replication processes. This suggests a dual therapeutic potential for compounds like 9-(3-chloro-4-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione in both oncology and virology .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Cell Line Tested	IC50 (μM)	Reference
Compound A	Antitumor	HL-60	<20
Compound B	Antiviral	HEV	N/A
Compound C	Antitumor	A549	<20
Compound D	Antitumor	MCF-7	<20

Comparison with Similar Compounds

Key Observations :

• Halogenated substituents (e.g., Cl, F) increase lipophilicity and binding affinity to hydrophobic enzyme pockets, as seen in the MAO-B inhibitor from .
• Alkyl chains (e.g., ethyl in ) introduce flexibility, which may modulate selectivity for specific receptors.